Cas no 1254353-37-1 (5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole)

• Product Name: 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole
• CAS No: 1254353-37-1
• MF: C₂₂H₃₆N₂O₂S
• MW: 392.59844493866
• MDL: MFCD19440987
• CID: 837781
• PubChem ID: 253662015
• Update Time: 2025-06-09

5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(octyloxy)benzo[c][1,2,5]thiadiazole
• 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole
• 5,6-dioctoxy-2,1,3-benzothiadiazole
• 5,6-dioctyloxy-2,1,3-benzothiadiazole
• 5,6-BIS(OCTYLOXY)-2,1,3-BENZOTHIADIAZOLE
• AX8257793
• 5,6- Bis(octyloxy)benzoc1,2,5thiadiazole
• B4440

• MDL： MFCD19440987
• Inchi： 1S/C22H36N2O2S/c1-3-5-7-9-11-13-15-25-21-17-19-20(24-27-23-19)18-22(21)26-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
• InChI Key： GNYCNFWCQGDJRG-UHFFFAOYSA-N
• SMILES： S1N=C2C(C=C(C(=C2)OCCCCCCCC)OCCCCCCCC)=N1

Computed Properties

• Exact Mass: 392.25000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 327
• Topological Polar Surface Area: 72.5

Experimental Properties

• Density: 1.037
• Melting Point: 94.0 to 98.0 deg-C
• PSA: 72.48000
• LogP: 7.16990

Additional information on 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole

Introduction to 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole (CAS No. 1254353-37-1)

5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole, with the CAS number 1254353-37-1, is a versatile organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound belongs to the class of benzothiadiazoles, which are known for their unique electronic and optical properties. These properties make 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole a valuable component in various applications, including organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

The molecular structure of 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole features a benzothiadiazole core with two n-octyloxy substituents attached at the 5 and 6 positions. The n-octyloxy groups are long alkyl chains that enhance the solubility and processability of the compound in organic solvents. This solubility is crucial for solution-based processing techniques, which are widely used in the fabrication of organic electronic devices.

In recent years, significant advancements have been made in understanding the electronic properties of 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole. Research has shown that this compound exhibits excellent charge transport properties and a high electron affinity. These characteristics make it an ideal candidate for use as an electron-transporting material in OPVs and OFETs. For instance, studies have demonstrated that 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole-based OPVs can achieve power conversion efficiencies (PCEs) exceeding 8%, which is a notable improvement over earlier generations of OPVs.

The optical properties of 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole are also noteworthy. The compound absorbs strongly in the visible region of the electromagnetic spectrum, making it suitable for use in photodetectors and other optoelectronic devices. Additionally, its ability to emit light when excited by an electric current has led to its use in OLEDs. Research has shown that OLEDs incorporating 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole can achieve high brightness and long operational lifetimes.

The synthetic route to 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole involves several well-established chemical reactions. The synthesis typically begins with the formation of a benzothiadiazole core through a coupling reaction between 2-aminothiophenol and 4-chloro-3-nitrobenzenesulfonyl chloride. Subsequent steps involve the introduction of the n-octyloxy substituents via etherification reactions. The overall synthesis is highly reproducible and can be scaled up for industrial production.

In addition to its applications in organic electronics, 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole has also been explored for use in other areas of materials science. For example, it has been used as a building block in the synthesis of conjugated polymers and small molecules for various applications. The versatility of this compound makes it an attractive target for further research and development.

The environmental impact of 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole is another important consideration. Studies have shown that this compound is stable under ambient conditions and does not pose significant environmental risks when used properly. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and minimize environmental impact.

In conclusion, 5,6-Bis(n-octyloxy)-2,1,3-benzothiadiazole (CAS No. 1254353-37-1) is a highly promising compound with a wide range of applications in materials science and organic electronics. Its unique electronic and optical properties make it an ideal candidate for use in OPVs, OFETs, OLEDs, and other advanced technologies. Ongoing research continues to uncover new possibilities for this versatile compound.